Cas no 1482619-09-9 (4-(3,4-Dichlorophenyl)sulfanylpentan-2-one)
4-(3,4-Dichlorophenyl)sulfanylpentan-2-one Chemical and Physical Properties
Names and Identifiers
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- 4-[(3,4-dichlorophenyl)sulfanyl]pentan-2-one
- 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one
- 2-Pentanone, 4-[(3,4-dichlorophenyl)thio]-
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- Inchi: 1S/C11H12Cl2OS/c1-7(14)5-8(2)15-9-3-4-10(12)11(13)6-9/h3-4,6,8H,5H2,1-2H3
- InChI Key: JLEOOMWQIOPQJX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)SC(C)CC(C)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- XLogP3: 3.8
- Topological Polar Surface Area: 42.4
4-(3,4-Dichlorophenyl)sulfanylpentan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-394856-0.05g |
4-[(3,4-dichlorophenyl)sulfanyl]pentan-2-one |
1482619-09-9 | 95.0% | 0.05g |
$348.0 | 2025-03-16 | |
| Enamine | EN300-394856-0.1g |
4-[(3,4-dichlorophenyl)sulfanyl]pentan-2-one |
1482619-09-9 | 95.0% | 0.1g |
$364.0 | 2025-03-16 | |
| Enamine | EN300-394856-0.25g |
4-[(3,4-dichlorophenyl)sulfanyl]pentan-2-one |
1482619-09-9 | 95.0% | 0.25g |
$381.0 | 2025-03-16 | |
| Enamine | EN300-394856-0.5g |
4-[(3,4-dichlorophenyl)sulfanyl]pentan-2-one |
1482619-09-9 | 95.0% | 0.5g |
$397.0 | 2025-03-16 | |
| Enamine | EN300-394856-1.0g |
4-[(3,4-dichlorophenyl)sulfanyl]pentan-2-one |
1482619-09-9 | 95.0% | 1.0g |
$414.0 | 2025-03-16 | |
| Enamine | EN300-394856-2.5g |
4-[(3,4-dichlorophenyl)sulfanyl]pentan-2-one |
1482619-09-9 | 95.0% | 2.5g |
$810.0 | 2025-03-16 | |
| Enamine | EN300-394856-5.0g |
4-[(3,4-dichlorophenyl)sulfanyl]pentan-2-one |
1482619-09-9 | 95.0% | 5.0g |
$1199.0 | 2025-03-16 | |
| Enamine | EN300-394856-10.0g |
4-[(3,4-dichlorophenyl)sulfanyl]pentan-2-one |
1482619-09-9 | 95.0% | 10.0g |
$1778.0 | 2025-03-16 |
4-(3,4-Dichlorophenyl)sulfanylpentan-2-one Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one
Professional Introduction to Compound with CAS No. 1482619-09-9 and Product Name: 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one
The compound with the CAS number 1482619-09-9 and the product name 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of sulfonamide derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3,4-dichlorophenyl moiety and a sulfanyl group attached to a pentan-2-one backbone, contribute to its unique chemical properties and biological interactions.
Recent research in medicinal chemistry has highlighted the importance of sulfonamide derivatives in the development of novel drugs. These compounds are known for their ability to modulate various biological pathways, making them valuable candidates for treating a wide range of diseases. The 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one structure has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Its molecular framework allows for selective interactions with biological targets, which is crucial for achieving high efficacy and minimal side effects.
In the context of drug discovery, the 3,4-dichlorophenyl substituent plays a pivotal role in determining the compound's reactivity and binding affinity. This group enhances the molecule's ability to engage with specific enzymes and receptors, which is essential for therapeutic activity. Additionally, the sulfanyl group contributes to the compound's solubility and stability, factors that are critical for its formulation into viable drug products. These attributes make 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one a promising candidate for further investigation.
Current studies are exploring the pharmacological profile of this compound in various disease models. Preliminary findings suggest that it may exhibit potent inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. The structural design of 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one allows for fine-tuning its pharmacokinetic properties, which is essential for optimizing its bioavailability and therapeutic window. Researchers are also investigating its potential as a scaffold for developing next-generation drugs that address unmet medical needs.
The synthesis of 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The process typically involves multi-step reactions, including sulfonylation and condensation steps, which must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production routes, making it feasible to scale up synthesis for preclinical and clinical studies.
The biological evaluation of this compound has revealed intriguing interactions with target proteins. For instance, it has shown binding affinity to enzymes involved in cell signaling pathways relevant to cancer and neurodegenerative diseases. These findings underscore the compound's potential as a lead molecule for drug development. Further characterization using computational modeling and experimental techniques has provided insights into its mechanism of action, which is crucial for rational drug design.
Regulatory considerations are also a key aspect of developing new pharmaceuticals like 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for human use. Safety assessments, including toxicology studies, are conducted to evaluate potential risks associated with its use. These rigorous evaluations are essential for advancing the compound through clinical trials and ultimately gaining regulatory approval.
The future prospects of 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one are promising, given its unique structural features and biological potential. Ongoing research aims to refine its chemical properties further through structure-activity relationship (SAR) studies. By modifying specific functional groups or exploring analogs, scientists hope to enhance its therapeutic efficacy while minimizing adverse effects. Collaborative efforts between academia and industry are likely to accelerate progress in this area.
In conclusion, 4-(3,4-Dichlorophenyl)sulfanylpentan-2-one (CAS No. 1482619-09-9) represents a significant contribution to pharmaceutical chemistry. Its innovative structure and promising biological activities position it as a valuable asset in the search for novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound holds great promise for addressing critical medical challenges in the years ahead.
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